Cas no 2680719-59-7 (5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid)
5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid
- 2680719-59-7
- EN300-28287842
- 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid
-
- Inchi: 1S/C13H14F3NO3/c14-13(15,16)12(20)17-10(7-4-8-11(18)19)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,17,20)(H,18,19)
- InChI Key: GGQUHUSPRJRLIZ-UHFFFAOYSA-N
- SMILES: FC(C(NC(C1C=CC=CC=1)CCCC(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 289.09257779g/mol
- Monoisotopic Mass: 289.09257779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287842-0.05g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 0.05g |
$744.0 | 2025-03-19 | |
| Enamine | EN300-28287842-0.1g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 0.1g |
$779.0 | 2025-03-19 | |
| Enamine | EN300-28287842-0.25g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 0.25g |
$814.0 | 2025-03-19 | |
| Enamine | EN300-28287842-0.5g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 0.5g |
$849.0 | 2025-03-19 | |
| Enamine | EN300-28287842-1.0g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 1.0g |
$884.0 | 2025-03-19 | |
| Enamine | EN300-28287842-2.5g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 2.5g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-28287842-5.0g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 5.0g |
$2566.0 | 2025-03-19 | |
| Enamine | EN300-28287842-10.0g |
5-phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid |
2680719-59-7 | 95.0% | 10.0g |
$3807.0 | 2025-03-19 |
5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid
Introduction to 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2680719-59-7)
5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680719-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule consists of a pentanoic acid backbone substituted with a phenyl group at the fifth carbon position and an amide group derived from 2,2,2-trifluoroacetic acid. Such structural features make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The significance of 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid lies in its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The presence of the trifluoroacetamide moiety introduces rigidity and electronic tunability to the molecule, which can be exploited to modulate its interactions with biological targets. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. This has spurred extensive research into developing novel fluorinated derivatives for therapeutic purposes.
One of the most compelling aspects of 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid is its potential application in the development of bioactive molecules. The combination of an aromatic ring and a fluorinated amide group can lead to the formation of compounds with dual functionality, making them suitable for targeting multiple biological pathways simultaneously. This concept is particularly relevant in the context of multifaceted diseases that require comprehensive therapeutic strategies. For instance, studies have shown that such structural motifs can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid towards specific biological targets with high precision. These computational approaches have been instrumental in guiding experimental design and optimizing lead compounds for further development. Additionally, the use of high-throughput screening techniques has facilitated the rapid identification of derivatives with enhanced potency and selectivity. Such methodological innovations have significantly accelerated the drug discovery process and have positioned 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid as a valuable building block in medicinal chemistry.
The chemical properties of 5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid also make it an attractive candidate for exploring novel synthetic methodologies. The presence of both carboxylic acid and amide functionalities allows for diverse chemical transformations, including esterification, amidation, and condensation reactions. These reactions can be tailored to introduce additional functional groups or modify existing ones, thereby generating libraries of structurally diverse compounds for biological evaluation. Such synthetic versatility is crucial for expanding the chemical space explored in drug discovery efforts.
In conclusion,5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2680719-59-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing molecules with tailored biological activities and improved pharmacological properties. As our understanding of fluorinated chemistry continues to evolve,5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid is likely to play an increasingly important role in the discovery and development of novel therapeutics for a wide range of diseases.
2680719-59-7 (5-Phenyl-5-(2,2,2-trifluoroacetamido)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)